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This document provides an in-depth technical guide for researchers, scientists, and drug
development professionals on the use of Alizarin Cyanine Green F, also known by its Colour
Index name Acid Green 25, as a biological stain. With full editorial control, this guide is
structured to offer not just protocols, but a deeper understanding of the scientific principles
behind the staining procedures, ensuring technical accuracy and field-proven insights.

Introduction to Alizarin Cyanine Green F

Alizarin Cyanine Green F is a synthetic, water-soluble anionic dye belonging to the
anthraquinone class of colorants.[1][2] While extensively utilized in the textile industry for its
vibrant green hue and strong affinity for protein fibers like wool and silk, its application in
biological research, particularly in histology, is less documented than other green acid dyes
such as Light Green SF yellowish and Fast Green FCF.[1][3][4] However, its properties as an
acid dye make it a valuable tool for staining basic cellular components, such as cytoplasm and
collagen, in tissue sections.[5]

The staining mechanism of Alizarin Cyanine Green F, as with other acid dyes, is based on an
ionic interaction between the anionic sulfonate groups of the dye and the cationic amino groups
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of proteins in the tissue.[6] This interaction is typically facilitated in an acidic environment,
which enhances the positive charge of the tissue proteins, thereby promoting stronger dye
binding.

Core Chemical and Physical Properties

A thorough understanding of the properties of Alizarin Cyanine Green F is essential for its
effective application and for troubleshooting staining procedures.

Property Value Source

Acid Green 25, Alizarin
Synonyms ] [1]14]
Cyanine Green G, C.l. 61570

CAS Number 4403-90-1 [1][4]
Molecular Formula C2sH20N2Na20sS:2 [6]
Molecular Weight 622.58 g/mol [4]
Appearance Dark green powder [2]

Soluble in water. Slightly
Solubility soluble in ethanol and [1112]

acetone.

) ~642 nm and ~608 nm in
Maximum Absorbance (Amax) [7]
water

Application in Histological Staining: A Trichrome
Counterstain

Alizarin Cyanine Green F is particularly well-suited as a counterstain in trichrome staining
methods, such as the Masson's trichrome stain.[3][5] In this context, it serves to provide a
contrasting color to the nuclear and cytoplasmic stains, typically staining collagen and other
connective tissue elements green. This allows for the clear differentiation of various tissue
components.
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The following protocol is a detailed, self-validating system for the use of Alizarin Cyanine Green
F as a substitute for Fast Green FCF or Light Green SF yellowish in a Masson-type trichrome
stain. The causality behind each experimental choice is explained to provide a deeper
understanding of the process.

Principle of the Trichrome Staining with Alizarin Cyanine
Green F

This method employs a sequential application of three dyes to differentially stain nuclei,
cytoplasm, and collagen.

» Nuclear Staining: Weigert's iron hematoxylin is used to stain the nuclei black. The iron
mordant enhances the staining and provides sharp nuclear detail.

e Cytoplasmic Staining: Biebrich scarlet-acid fuchsin stains the cytoplasm and muscle fibers
red.

o Collagen Staining: A solution of phosphotungstic and phosphomolybdic acid is used as a
decolorizer. It removes the red stain from the collagen fibers, which are more porous, while
the denser cytoplasm and muscle retain the red color. This step also acts as a mordant,
preparing the collagen to be stained by the subsequent dye.

o Counterstaining: Alizarin Cyanine Green F is then used to stain the collagen fibers green.

Below is a visual representation of this workflow.

Click to download full resolution via product page

Workflow for Trichrome Staining with Alizarin Cyanine Green F.
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Required Reagents

o Weigert's Iron Hematoxylin:
o Solution A: Hematoxylin, 1% in 95% Ethanol
o Solution B: 29% Ferric Chloride in Water
 Biebrich Scarlet-Acid Fuchsin Solution:
o Biebrich Scarlet, 0.9% in 1% Acetic Acid
o Acid Fuchsin, 0.1% in 1% Acetic Acid
¢ Phosphotungstic/Phosphomolybdic Acid Solution:
o 5% Phosphotungstic Acid in Water
o 5% Phosphomolybdic Acid in Water
 Alizarin Cyanine Green F Solution (0.2% w/v):
o Alizarin Cyanine Green F (Acid Green 25): 0.2 g
o Distilled Water: 100 ml
o Glacial Acetic Acid: 0.2 ml
» 1% Acetic Acid Solution
» Ethanol (95% and 100%)
e Xylene or Xylene Substitute

e Mounting Medium

Step-by-Step Protocol

» Deparaffinization and Hydration:
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1. Deparaffinize tissue sections in xylene or a xylene substitute.

2. Hydrate through graded alcohols (100%, 95%) to distilled water.

Nuclear Staining:

1. Stain in freshly mixed Weigert's iron hematoxylin for 10 minutes.
2. Rinse in running tap water for 10 minutes.

3. Differentiate in 1% acid alcohol if necessary.

4. Wash in tap water.

5. "Blue" in Scott's tap water substitute or saturated lithium carbonate solution.
6. Wash in tap water for 5 minutes.

Cytoplasmic Staining:

1. Stain in Biebrich scarlet-acid fuchsin solution for 15 minutes.

2. Rinse in distilled water.

Decolorization and Mordanting:

1. Place slides in the phosphotungstic/phosphomolybdic acid solution for 10-15 minutes. This
step is critical for the differential staining of collagen.

Collagen Staining:

1. Transfer slides directly to the 0.2% Alizarin Cyanine Green F solution and stain for 5-10
minutes.

Final Rinse and Dehydration:
1. Rinse in 1% acetic acid solution for 1 minute.

2. Dehydrate quickly through 95% and absolute ethanol.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664776?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

3. Clear in xylene or a xylene substitute.

4. Mount with a permanent mounting medium.

Expected Results

e Nuclei: Black
e Cytoplasm, Keratin, Muscle Fibers: Red to pink

e Collagen and Mucin: Green

Safety and Handling

Alizarin Cyanine Green F should be handled with standard laboratory safety precautions.[2] It
is advisable to wear personal protective equipment, including gloves, safety glasses, and a lab
coat. Avoid inhalation of the powder and contact with skin and eyes. Store the dye in a cool, dry
place away from direct sunlight.

Troubleshooting

Problem Possible Cause Solution
Increase the incubation time in

Weak Green Staining Staining time too short. the Alizarin Cyanine Green F
solution.

Depleted staining solution. Prepare a fresh solution.
Reduce the incubation time in

Overstaining with Green Staining time too long. the Alizarin Cyanine Green F
solution.
Increase the time in the

Red Staining in Collagen Incomplete differentiation. phosphotungstic/phosphomoly
bdic acid solution.

o ) Use freshly prepared Weigert's
Poor Nuclear Staining Depleted hematoxylin.

hematoxylin.
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Conclusion

Alizarin Cyanine Green F, or Acid Green 25, is a versatile and effective anionic dye for
histological applications, particularly as a counterstain in trichrome methods for the
visualization of collagen. While less commonly cited in the literature than other green dyes, its
chemical properties support its use as a reliable substitute for Fast Green FCF and Light Green
SF yellowish. The protocols and technical information provided in this guide are designed to
empower researchers to confidently incorporate Alizarin Cyanine Green F into their staining
repertoire, with a solid understanding of the underlying principles ensuring reproducible and
high-quality results.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1664776?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664776?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

